Cas no 64823-22-9 (3,4-Dimethyl-5-nitroaniline)

3,4-Dimethyl-5-nitroaniline is an organic compound with the molecular formula C₈H₁₀N₂O₂, featuring a nitro group and an amine group on a dimethyl-substituted benzene ring. This aromatic amine is primarily used as an intermediate in the synthesis of dyes, pigments, and pharmaceuticals due to its reactive nitro and amino functionalities. Its well-defined structure and stability under controlled conditions make it suitable for precise chemical transformations. The compound's solubility in organic solvents facilitates its incorporation into various synthetic processes. Careful handling is required due to potential sensitivity to light and heat. Its consistent purity and reactivity profile ensure reliable performance in specialized applications.

3,4-Dimethyl-5-nitroaniline structure

Product Name:3,4-Dimethyl-5-nitroaniline

CAS No:64823-22-9

MF:C₈H₁₀N₂O₂

MW:166.177201747894

MDL:MFCD09880021

CID:501217

PubChem ID:12381869

Update Time:2025-06-23

3,4-Dimethyl-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

- 3,4-Dimethyl-5-nitroaniline
- Benzenamine,3,4-dimethyl-5-nitro-
- 3,4-dimethyl-5-nitro-aniline
- 3,4-dimethyl-5-nitro-benzenamine
- 3-Nitro-5-amino-1,2-dimethyl-benzol
- 5-Amino-3-nitro-1,2-xylene
- 5-Amino-3-nitro-o-xylol
- 6-Nitro-4-amino-o-xylol
- AG-G-43480
- CTK5C1745
- STL377309
- Benzenamine, 3,4-dimethyl-5-nitro-
- AK117544
- 5-Nitro-3,4-xylidine
- FCH875253
- 9916AB
- BBL034069
- AX8102264
- AB0087677
- ST24041162
- MFCD09880021
- 64823-22-9
- CL9248
- AKOS006311415
- CS-W021801
- AS-46260
- DTXSID70495489
- A867821
- AMY31652
- SCHEMBL13176891
- 3 pound not4-Dimethyl-5-nitroaniline
- MDL： MFCD09880021
- Inchi： 1S/C8H10N2O2/c1-5-3-7(9)4-8(6(5)2)10(11)12/h3-4H,9H2,1-2H3
- InChI Key： LRWWBVBRBWPHBA-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC(=CC(C)=C1C)N)=O

Computed Properties

Exact Mass: 166.0743
Monoisotopic Mass: 166.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 71.8

Experimental Properties

Color/Form: No data avaiable
Density: 1.2±0.1 g/cm3
Melting Point: No data available
Boiling Point: 331.3±37.0 °C at 760 mmHg
Flash Point: 154.1±26.5 °C
PSA: 69.16
Vapor Pressure: 0.0±0.7 mmHg at 25°C

3,4-Dimethyl-5-nitroaniline Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3,4-Dimethyl-5-nitroaniline Pricemore >>

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